Metal-free arylations via photochemical activation of the Ar–OSO2R bond in aryl nonaflates†

Green Chemistry Pub Date: 2013-07-22 DOI: 10.1039/C3GC41009A

Abstract

The photolysis of electron-rich aryl nonaflates (ArONfs) in protic media was investigated and heterolysis of the Ar–OS bond (from 3ArONf) took place. The reaction generated a triplet phenyl cation that added to π-bond nucleophiles. This metal-free arylation method was made further useful by adopting in situ preparation of ArONf from the corresponding phenol.

Graphical abstract: Metal-free arylations via photochemical activation of the Ar–OSO2R bond in aryl nonaflates
Metal-free arylations via photochemical activation of the Ar–OSO2R bond in aryl nonaflates†
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